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Compound of Interest

Compound Name: DRB18

Cat. No.: B15142488

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of
DRB18, a pan-class | glucose transporter (GLUT) inhibitor, in mice for preclinical research. This
document is intended for researchers, scientists, and drug development professionals.

Introduction

DRB18 is a synthetic small molecule that acts as a potent inhibitor of class | glucose
transporters (GLUT1-4).[1][2][3][4] By blocking glucose uptake, DRB18 disrupts the metabolism
of cancer cells, which heavily rely on glucose for their proliferation and survival.[1][5] This leads
to cell cycle arrest at the G1/S phase, increased oxidative stress, and ultimately, necrotic cell
death.[1][2] In vivo studies have demonstrated that intraperitoneal administration of DRB18 can
significantly reduce tumor growth in mouse models.[1][2][3]

Data Presentation
In Vivo Efficacy of DRB18 via Intraperitoneal Injection
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Data derived from studies on HEK293 cell lines individually expressing GLUT1-4.[1][2]

Experimental Protocols
Preparation of DRB18 for Injection

e Reconstitution: Dissolve DRB18 powder in a sterile vehicle solution of Phosphate-Buffered
Saline (PBS) and Dimethyl Sulfoxide (DMSO) at a 1:1 volume ratio.[2] The final
concentration should be calculated based on the desired dosage and the average weight of
the mice.

o Storage: Store the stock solution at -20°C for short-term use (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[3] Before use, warm the solution to room temperature.[8]

Intraperitoneal Injection Procedure in Mice

This protocol is based on established guidelines for IP injections in rodents.[8][9][10]

Materials:

DRB18 solution

Sterile syringes (1 ml or 3 ml)

Sterile needles (25-27 gauge)[9]

70% alcohol wipes

Appropriate personal protective equipment (PPE)
Procedure:
e Animal Restraint:

o One-person technique: Gently restrain the mouse by grasping the loose skin over the
shoulders and neck (scruffing) with your non-dominant hand. The tail can be secured
between your little finger and the palm of the same hand.
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o Two-person technique (recommended): One person restrains the mouse as described
above, while the second person performs the injection.[9]

o Positioning: Turn the restrained mouse so its abdomen is facing upwards, with the head tilted
slightly downwards. This helps to move the abdominal organs away from the injection site.[8]
[10]

« Injection Site Identification: The preferred injection site is the lower right quadrant of the
abdomen.[8][9] This location helps to avoid puncturing the cecum (located on the left side)
and the urinary bladder.

» Disinfection: Clean the injection site with a 70% alcohol wipe.[10]
* Needle Insertion:

o Insert the needle, with the bevel facing up, at a 30-45 degree angle to the abdominal wall.

[81[°]
o Advance the needle just enough to penetrate the peritoneum. A slight "pop" may be felt.

» Aspiration: Gently pull back on the syringe plunger to ensure no fluid (blood or urine) is
aspirated. If fluid is drawn, withdraw the needle and reinject at a different site with a new
sterile needle.[10]

« Injection: Once proper needle placement is confirmed, slowly and steadily inject the DRB18
solution. The maximum recommended injection volume for a mouse is typically less than 10
mi/kg.[9]

o Withdrawal and Post-injection Care:
o Withdraw the needle smoothly.

o Return the mouse to its cage and monitor it for any signs of distress, bleeding, or adverse
reactions.[9]

Visualizations
Signaling Pathway of DRB18
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Caption: DRB18 inhibits GLUT1-4, leading to reduced glucose uptake and cell death.
Experimental Workflow for DRB18 In Vivo Study
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Caption: Workflow for in vivo efficacy testing of DRB18 in a mouse tumor model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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